Cas no 72782-09-3 (5-methyl-5H-indolo[3,2-b]quinoline hydrochloride (1:1))
72782-09-3 structure
Product Name:5-methyl-5H-indolo[3,2-b]quinoline hydrochloride (1:1)
CAS No:72782-09-3
MF:C16H13ClN2
MW:268.740822553635
CID:1757482
PubChem ID:156093
Update Time:2025-04-21
5-methyl-5H-indolo[3,2-b]quinoline hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 5-methyl-5H-indolo[3,2-b]quinoline hydrochloride (1:1)
- 10H-quindolinium, 5-methyl-, chloride (1:1)
- 5-methyl-10H-indolo[3,2-b]quinolin-5-ium chloride
- 5-Methyl-5H-indolo[3,2-b]quinoline Hydrochloride
- 5-methylindolo[3,2-b]quinoline,hydrochloride
- SCHEMBL5803104
- 72782-09-3
- DTXSID60223112
- NSC647765
- 5H-Quindoline, 5-methyl-, monohydrochloride
- NSC-647765
- CHEMBL92129
- Cryptolepine hydrochloride
- Cryptolepine HCl
- 5-Methyl-5H-quindoline hydrochloride
- DTXCID60145603
-
- Inchi: 1S/C16H12N2.ClH/c1-18-15-9-5-2-6-11(15)10-14-16(18)12-7-3-4-8-13(12)17-14;/h2-10H,1H3;1H
- InChI Key: PACBZNVVTJRUCN-UHFFFAOYSA-N
- SMILES: Cl.N1(C)C2C=CC=CC=2C=C2C1=C1C=CC=CC1=N2
Computed Properties
- Exact Mass: 268.07689
- Monoisotopic Mass: 268.077
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 316
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- Boiling Point: 409.6°C at 760 mmHg
- Flash Point: 201.5°C
- PSA: 15.6
5-methyl-5H-indolo[3,2-b]quinoline hydrochloride (1:1) Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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